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Compound of Interest

Compound Name: 4-(Piperidin-1-ylmethyl)aniline

Cat. No.: B181955

An In-depth Technical Guide to the Safety and Handling of 4-(Piperidin-1-ylmethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-(Piperidin-1-yImethyl)aniline (CAS No: 29608-05-7). The information is compiled from
safety data sheets and chemical databases to ensure that laboratory personnel can work with
this compound in a safe and responsible manner.

Chemical Identification and Physical Properties

4-(Piperidin-1-ylmethyl)aniline is a solid organic compound.[1] Its fundamental properties are
summarized below.
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Property Value Source
IUPAC Name 4-(piperidin-1-ylmethyl)aniline [2]
CAS Number 29608-05-7 [2]
Molecular Formula C12H1sNz2 [2]
Molecular Weight 190.28 g/mol [1112]
Physical Form Solid [1]
_ NC1=CC=C(CN2CCCCC2)C=
SMILES String [1]
C1
DRYFDUUAYSVNSN-
INChl Key [1]

UHFFFAOYSA-N

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). It is
harmful if swallowed, inhaled, or in contact with skin, and causes significant irritation to skin
and eyes.[2][3]
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements

Classification

Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning

(Category 4) swallowed.[2][3]

Acute Toxicity, Dermal ) H312: Harmful in
GHSO07 Warning ) )

(Category 4) contact with skin.[2][3]

Acute Toxicity, )
H332: Harmful if

Inhalation (Category GHSO07 Warning )
inhaled.[2][3]
4)
Skin )
. I i H315: Causes skin
Corrosion/Irritation GHSO07 Warning S
irritation.[3]
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Irritation GHSO07 Warning o
eye irritation.[2][3]
(Category 2)
STOT - Single
] ] H335: May cause
Exposure (Respiratory GHS07 Warning

o respiratory irritation.[3]
Irritation) (Category 3)

Note: Some sources also indicate a danger of severe skin burns and eye damage (H314),
representing a more severe hazard classification.[2] Users should handle the substance with
precautions appropriate for the highest potential hazard.

Precautionary Statements (GHS)

The following precautionary statements outline the necessary measures to minimize risks when
handling this substance.[3]
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Type Code Statement
Prevention P261 Avoid breathing dust/fumes.[3]
Wash all exposed external
P264 body areas thoroughly after
handling.[3]
Do not eat, drink or smoke
P270 _ _
when using this product.[3]
Use only outdoors or in a well-
P271 _
ventilated area.[3]
Wear protective gloves,
rotective clothing, eye
P280 P . 9 _
protection and face protection.
[3]
IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if
you feel unwell.[3]
IF ON SKIN: Wash with plenty
P302+P352
of water and soap.[3]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[3]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[3]
If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.[3]
If eye irritation persists: Get
P337+P313

medical advice/attention.[3]
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Take off contaminated clothing

P362+P364 )
and wash it before reuse.[3]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[3]
P405 Store locked up.[3]
Dispose of contents/container
to an authorized hazardous or
Disposal P501 special waste collection point

in accordance with any local

regulation.[3]

Safe Handling and Storage

Proper handling and storage are critical to ensure safety.

Handling:

» Avoid all personal contact, including the inhalation of dust or fumes.[3]

o Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

o Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 8.[3]
e Prevent the concentration of dust in hollows and sumps.[3]

e Do not eat, drink, or smoke in areas where the chemical is handled.[3]

e Always wash hands thoroughly with soap and water after handling.[3]

Storage:

» Store in original, tightly sealed containers.[3]

e Keep in a cool, dry, and well-ventilated area.
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¢ Avoid contact with incompatible materials.[3]

¢ Observe all manufacturer's storage and handling recommendations.[3]

Storage Protocol Handling Workflow Waste Disposal

Receive and Inspect Store in Cool, Dry, Log in Chemical .y Don Appropriate PPE Prepare Work Area Retrieve Chemical Perform Experimental Clean Work Area & ||l Segregate Chemical Dispose via Authorized
Chemical Container Ventilated Area )~ \__Inventory (Gloves, Goggles, Coat) (Fume Hood) from Storage " Work D Equipment, Waste *| Hazardous Waste Stream

+

Exposure Event
& L4 X RS
Gye Contaca [Skin Contacg EnhalatiorD Engesliora

Rinse with water for 15+ mins. 3 . Give glass of water.
Keep eyelids open. Wash with soap and water. Do NOT induce vomiting.
Seek Immediate Seek Medical Attention
Medical Attention if irritation persists Qi () Symiglionns

Call Poison Center
or Doctor

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR21361_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21361_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Assess Hazard
(Minor vs. Major)

For|any spill If major

Wear Full PPE _
QGloves, Goggles, RespiratorD Glert others in area)

Contain Spill
Prevent entry into drains

Clean Up Spill
(Use dry methods)

Place Waste in
Labeled Container

Decontaminate Area
& Equipment

Dispose of Waste via
Approved Channels

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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